Cas no 52547-48-5 (2-(4-aminophenoxy)-N-methylacetamide)

• Product Name: 2-(4-aminophenoxy)-N-methylacetamide
• CAS No: 52547-48-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 359378
• PubChem ID: 13839896
• Update Time: 2025-04-19

2-(4-aminophenoxy)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-aminophenoxy)-N-methyl-
• 2-(4-aminophenoxy)-N-methylacetamide
• EN300-70204
• AKOS000161110
• DTXSID70550966
• 52547-48-5
• CCA54748
• SCHEMBL778673
• BS-33902
• Z285226602

• Inchi： 1S/C9H12N2O2/c1-11-9(12)6-13-8-4-2-7(10)3-5-8/h2-5H,6,10H2,1H3,(H,11,12)
• InChI Key： JMFKWLQIGHTQHC-UHFFFAOYSA-N
• SMILES： O(CC(NC)=O)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers